Cas no 2551119-65-2 (lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate)

• Product Name: lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
• CAS No: 2551119-65-2
• MF: C₆H₈LiN₃O₂
• MW: 161.087620735168
• MDL: MFCD32875345
• CID: 5656754
• PubChem ID: 155822257
• Update Time: 2023-11-27

lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Lithium;3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
• EN300-27194225
• lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
• 2551119-65-2

• MDL： MFCD32875345
• Inchi： 1S/C6H9N3O2.Li/c1-4-7-5(9-8-4)2-3-6(10)11;/h2-3H2,1H3,(H,10,11)(H,7,8,9);/q;+1/p-1
• InChI Key： PTPRMIHCCVZKHE-UHFFFAOYSA-M
• SMILES： [O-]C(CCC1=NNC(C)=N1)=O.[Li+]

Computed Properties

• Exact Mass: 161.07765494g/mol
• Monoisotopic Mass: 161.07765494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7Ų